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Cat. No.: S548499

Get Quote

The effective concentration of Go 6983 varies depending on the experimental context, including the cell line,

assay type, and biological target. The following table summarizes typical working concentrations reported in

the literature.

Cell Line / System Assay Type
Concentration
Used

Key Finding / Effect Citation

PC12 Function assay 0.5 µM Blocked PMA's effect on
IGF-1-induced

Akt/MAPK activation

[1]

PC-3 Function assay 1 µM Abrogated TPA-induced

RGFR transactivation

[1]

HCT116, HT29,
others

Function assay 2 µM Attenuated PMA-

induced FLIP mRNA
expression

[1]

A549 Function assay 10 µM Inhibited ATPγS-
stimulated NADPH

oxidase & ROS
generation

[1]
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Cell Line / System Assay Type
Concentration
Used

Key Finding / Effect Citation

HeLa Function assay 2 µM Suppressed PMA's

effect on apicularen A-
induced cytotoxicity

[1]

Primary Mouse
Hepatocytes (APAP

Toxicity Model)

Cytoprotection Not specified
(Broad-spectrum

PKC inhibitor)

Protected against
acetaminophen

cytotoxicity

[2]

Naive Human
Pluripotent Stem
Cells

Culture 2 µM Used in t2iL+go media

for culture and
derivation

[3]

HEK293
(Transfected)

Electrophysiology IC₅₀ = 20 µM Inhibited Cav1.2
calcium current

[1]

FAQ and Troubleshooting Guide

Here are answers to some frequently asked questions to help troubleshoot common experimental issues with

Go 6983.

Q1: What is the molecular and biological profile of Go 6983?

Chemical Name: 3-[1-[3-(Dimethylamino)propyl]-5-methoxy-1H-indol-3-yl]-4-(1H-indol-3-yl)-1H-

pyrrole-2,5-dione [3].
Molecular Weight: 442.51 g/mol [1] [3] [4].

CAS Number: 133053-19-7 [1] [3] [4].
Biological Target: It is a broad-spectrum, pan-PKC inhibitor that targets the ATP-binding site [1].

IC₅₀ Values: The table below shows its potency against various PKC isoforms [1] [5]:

PKC Isoform IC₅₀ Value

PKCγ 6 nM

PKCα 7 nM
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PKC Isoform IC₅₀ Value

PKCβ 7 nM

PKCδ 10 nM

PKCζ 60 nM

PKCμ >20 µM (inactive)

Q2: How do I prepare a stock solution of Go 6983?

Recommended Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent [1] [3] [4].

Stock Solution Concentration: A common stock concentration is 10 mM. For example, to prepare 1
mL of this solution, dissolve 4.4 mg of Go 6983 in 1 mL of pure, fresh DMSO [4].

Important Note: DMSO is hygroscopic (absorbs moisture from the air), which can reduce the
solubility of the compound over time. Always use a freshly opened bottle for preparing stock solutions

[1].
Storage: Aliquot the stock solution and store it at -20°C to -80°C. Avoid repeated freeze-thaw cycles

to maintain stability [4].

Q3: I am using Go 6983 in an in vivo model. What are the reported conditions?

Model: Mice bearing B16BL6 tumors [1].

Dosage: 22 μg per mouse [1].
Administration Route: Intravenous (i.v.) injection [1].

Reported Outcome: This dosage strongly inhibited tumor metastasis by 51.2% in the model [1].

Q4: The experiment involves acetaminophen (APAP) hepatotoxicity. What is the proposed

mechanism? Research indicates that Go 6983 (a broad-spectrum PKC inhibitor) can protect against APAP-

induced liver injury through a mechanism distinct from just inhibiting JNK. It enhances phosphorylation of

AMP-activated kinase (AMPK), a key regulator of energy survival pathways. This leads to the upregulation

of protective processes like autophagy, which helps remove damaged cellular components [2]. The

following diagram illustrates this pathway and the role of Go 6983.
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In contrast, inhibition of the specific classical isoform PKC-α (e.g., with Go 6976 or antisense

oligonucleotides) protects against APAP injury primarily by preventing JNK activation [2]. The diagram

below compares these two mechanisms.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Go 6983: Optimal Working Concentrations]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548499#go-6983-optimal-

concentration-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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